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Compound of Interest

Compound Name: NITD-349

Cat. No.: B15563282

Get Quote

This document provides a comprehensive technical overview of the initial characterization of

NITD-349, a novel indolcarboxamide inhibitor with potent anti-mycobacterial properties. NITD-
349 targets the essential mycobacterial membrane protein Large 3 (MmpL3), which is

responsible for transporting trehalose monomycolate (TMM), a crucial component for the

biosynthesis of the mycobacterial outer membrane.[1][2][3] Inhibition of MmpL3 disrupts the

proton motive force, leading to bactericidal effects against a range of mycobacterial species.[4]

[5] This guide is intended for researchers, scientists, and drug development professionals,

offering a consolidated resource on NITD-349's activity, the experimental protocols used for its

characterization, and visualizations of its mechanism and evaluation workflows.

Data Presentation
The anti-mycobacterial activity of NITD-349 has been quantified through various in vitro and in

vivo studies. The following tables summarize the key quantitative data.

Table 1: In Vitro Activity of NITD-349 against Mycobacterium tuberculosis
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Strain Parameter Value Reference

M. tuberculosis

H37Rv
MIC₅₀ 23 nM [6]

M. tuberculosis

H37Rv
IC₅₀ 56 ± 22 nM [1]

M. tuberculosis

H37Rv
MIC 0.05 µM [3]

M. tuberculosis

H37Rv
MBC 125 nM [1][7][8]

Multidrug-Resistant

(MDR) M. tuberculosis

Clinical Isolates

MIC 0.04 - 0.08 µM [6]

Table 2: In Vivo Efficacy of NITD-349 in Mouse Models of M. tuberculosis Infection

Mouse Model Dose (Oral)
Treatment
Duration

Bacterial Load
Reduction
(log₁₀ CFU in
lungs)

Reference

Acute Infection 12.5 mg/kg/day 4 weeks 0.9 [6]

Acute Infection 50 mg/kg/day 4 weeks 3.4 [6]

Established

Infection
100 mg/kg/day 4 weeks 2.38 [6]

Note: In the established infection model, the efficacy of NITD-349 after 2 weeks of treatment

was comparable to rifampicin and superior to ethambutol.[6]

Table 3: Synergistic Interactions of NITD-349 with Other Anti-tubercular Drugs
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Combination
Drug

Method ΣFIC Interaction Reference

Rifampicin (RIF)

Checkerboard

REMA & CFU

plating

≤0.5 Synergistic [9]

Bedaquiline

(BDQ)

Checkerboard

REMA
≤0.5 Synergistic [9]

Meropenem

(MRP)

Checkerboard

REMA
≤0.5 Synergistic [9]

Clofazimine

(CFZ)

Checkerboard

REMA & CFU

plating

<0.5 Synergistic [9]

Isoniazid (INH)
Checkerboard

REMA
>0.5 Additive [9]

Ciprofloxacin

(CIP)

Checkerboard

REMA
>0.5 Additive [9]

Ethambutol

(EMB)

Checkerboard

REMA
>0.5 Additive [9]

ΣFIC: Fractional Inhibitory Concentration Index. A ΣFIC of ≤0.5 is indicative of a synergistic

interaction.

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of scientific findings. The

following sections describe the key experimental protocols used in the characterization of

NITD-349.

The MIC, the lowest concentration of a drug that inhibits the visible growth of a microorganism,

is a fundamental measure of anti-microbial activity.

Method: Broth microdilution is a standard method used for MIC determination.[10]
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Procedure:

Preparation of NITD-349 Dilutions: A stock solution of NITD-349 is prepared in a suitable

solvent like DMSO. Serial two-fold dilutions are then made in Middlebrook 7H9 broth

within a 96-well microplate to achieve the desired concentration range.[10]

Inoculum Preparation:Mycobacterium tuberculosis (e.g., H37Rv) is cultured to mid-log

phase. The culture is then diluted to a standardized optical density (OD) or colony-forming

unit (CFU) concentration (e.g., 1 x 10⁷ CFU/mL).[6]

Inoculation and Incubation: Each well containing the NITD-349 dilutions is inoculated with

the prepared bacterial suspension. A drug-free well serves as a positive growth control,

and an uninoculated well serves as a sterility control.[10] The plates are sealed and

incubated at 37°C.

Reading and Interpretation: After a defined incubation period (e.g., 5 days for H37Rv or 10

days for MDR isolates), growth inhibition is assessed.[6] This can be done visually or by

using a metabolic indicator such as Resazurin (in the Resazurin Microtiter Assay - REMA).

[3][9] The MIC is defined as the minimum drug concentration required to inhibit 50% of

H37Rv growth (MIC₅₀) or 99% of growth in MDR clinical isolates.[6]

These assays determine the bactericidal versus bacteriostatic nature of a compound. The MBC

is the lowest concentration that results in a significant reduction (e.g., 99.9% or 3-log kill) in

bacterial viability.[8]

Procedure:

Exposure to NITD-349:M. tuberculosis cultures are incubated in Middlebrook 7H9 medium

containing varying concentrations of NITD-349. Cultures with DMSO serve as controls.[1]

Viability Assessment: At various time points (e.g., 3, 6, 7, or 21 days), aliquots from each

culture are taken.[1][6]

CFU Enumeration: The aliquots are serially diluted and plated onto solid Middlebrook

7H10 or 7H11 agar plates.[1][6]
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Incubation and Counting: The plates are incubated at 37°C for 3 to 4 weeks, after which

the colonies are counted to determine the number of viable bacteria (CFU/mL).[1][6]

Interpretation: The MBC is determined as the lowest concentration that achieves a ≥3-log

reduction in CFU compared to the initial inoculum.[7] Studies have shown NITD-349 to be

rapidly bactericidal, achieving a 3- to 4-log CFU reduction within 3 days and complete

culture sterilization within 7 days at 125 nM.[1][6]

Animal models are critical for evaluating the therapeutic potential of a drug candidate in a living

organism.

Acute Murine Efficacy Model:

Infection: Mice (e.g., BALB/c) are infected intranasally with a low dose of M. tuberculosis

(e.g., 1000 CFU).[6]

Treatment: One week post-infection, mice are treated orally with daily doses of NITD-349
(e.g., 12.5, 25, 37.5, 50 mg/kg) for a period of 4 weeks.[6]

Efficacy Measurement: After the treatment period, the bacterial load in the lungs is

determined by homogenizing the lung tissue and plating serial dilutions to enumerate

CFU.[6]

Established (Chronic) Infection Model:

Infection: Mice are infected with M. tuberculosis.

Treatment: Treatment with NITD-349 (e.g., 100 mg/kg) is initiated at a later stage when the

infection is well-established.

Efficacy Measurement: Bacterial load in the lungs is analyzed after specified treatment

durations (e.g., 2 and 4 weeks) and compared to standard-of-care drugs like rifampicin

and ethambutol.[6]

Visualizations
Diagrams are provided to illustrate key concepts related to NITD-349's mechanism and

evaluation.
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Caption: Mechanism of action of NITD-349 targeting the MmpL3 transporter.
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Start: Prepare Reagents
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Caption: Experimental workflow for Minimum Inhibitory Concentration (MIC) determination.
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Caption: Logical relationship of NITD-349's inoculum-dependent bactericidal activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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